Cas no 744227-35-8 (1-(4-sec-Butylphenyl)sulfonylpiperazine)

• Product Name: 1-(4-sec-Butylphenyl)sulfonylpiperazine
• CAS No: 744227-35-8
• MF: C₁₄H₂₂N₂O₂S
• MW: 282.401682376862
• MDL: MFCD05266745
• CID: 3030095
• PubChem ID: 3695958
• Update Time: 2025-09-22

1-(4-sec-Butylphenyl)sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-仲丁基苯基)磺酰基哌嗪
• 1-[(4-sec-butylphenyl)sulfonyl]piperazine
• 1-(4-butan-2-ylphenyl)sulfonylpiperazine
• 1-((4-(sec-Butyl)phenyl)sulfonyl)piperazine
• 1-[4-(butan-2-yl)benzenesulfonyl]piperazine
• 1-{[4-(butan-2-yl)phenyl]sulfonyl}piperazine
• BBL017651
• STK466191
• Z56973556
• 1-[(4-sec-Butylphenyl)sulfonyl]piperazine, AldrichCPR
• EN300-09253
• H21954
• 1-[4-(sec-butyl)benzenesulfonyl]piperazine
• AKOS016345326
• SR-01000051120-1
• SCHEMBL16026505
• VS-06365
• ALBB-002095
• MFCD05266745
• SR-01000051120
• AKOS001055546
• 744227-35-8
• 1-(4-sec-Butylphenyl)sulfonylpiperazine

• MDL： MFCD05266745
• Inchi： 1S/C14H22N2O2S/c1-3-12(2)13-4-6-14(7-5-13)19(17,18)16-10-8-15-9-11-16/h4-7,12,15H,3,8-11H2,1-2H3
• InChI Key： GWJIWGHMZOHUCS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)CC)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 282.14019912Da
• Monoisotopic Mass: 282.14019912Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8

1-(4-sec-Butylphenyl)sulfonylpiperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT